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Technical Support Center: (RS)-PPG Studies

Welcome to the technical support center for remote photoplethysmography (rPPG) studies.
This resource provides troubleshooting guides and frequently asked questions (FAQs) to help
researchers, scientists, and drug development professionals control for common confounding
variables during their experiments.

Frequently Asked Questions (FAQS)
Category 1: Motion Artifacts

Q1: What are motion artifacts and why do they corrupt rPPG signals?

A: Motion artifacts are distortions in the rPPG signal caused by physical movement of the
subject.[1][2][3] Non-contact sensors are highly sensitive to the subject's motion.[1][2][3] This
movement can be voluntary (e.g., talking, head rotation) or involuntary (e.g., tremors,
respiratory movements). The core issue is that motion alters the path of light reflected from the
skin to the camera, mixing noise with the subtle, blood-volume-pulse-related color changes that
constitute the actual rPPG signal.[3] Even slight head movements can cause uneven light
reflection due to the face's curvature, leading to significant signal artifacts.[1][2][3]
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Q2: How can | minimize motion artifacts during the experimental design and data acquisition
phases?

A:

e Subject Instruction: Clearly instruct participants to remain as still as possible during the
recording. Explain the importance of minimizing head movements, talking, and facial
expressions.

 Stabilization: Use a chin rest or headrest to help the subject maintain a stable position
throughout the experiment.

» Session Duration: Keep recording sessions short and include breaks to reduce participant
fatigue and restlessness. Previous studies indicate that the accuracy of heart rate recorded
via rPPG can depend on the duration of the video being analyzed.[4]

o Reference Signals: For advanced correction, consider using a reference sensor, like an
accelerometer attached to the participant, to record motion data simultaneously. This data
can be used in post-processing to filter out motion-related noise.

Q3: What post-processing techniques can be used to remove motion artifacts from my data?

A: Several signal processing algorithms are available to reduce motion artifacts after data
collection. Common approaches include:

o Adaptive Filtering: These filters use a reference noise signal (e.g., from an accelerometer or
motion-heavy components of the video) to subtract the artifact from the raw rPPG signal.[3]
[5] Techniques like Adaptive Noise Cancellation (ANC) based on Recursive Least Squares
(RLS) have proven effective.[1][2][3]

» Signal Decomposition: Methods like Independent Component Analysis (ICA) and Principal
Component Analysis (PCA) can separate the raw signal into multiple components.[5] The
component corresponding to the physiological pulse can be identified and isolated, while
components corresponding to motion are discarded.

o Wavelet Transform: The wavelet transform method can decompose the signal into different
frequency components, allowing for the identification and removal of noise characteristic of
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motion artifacts.[5] Some research suggests wavelet transformation is superior to adaptive
filtering for preserving the signal's integrity for clinical interpretation.[5]

Category 2: Skin Tone and Gender

Q1: How does skin tone affect rPPG measurements?

A: Skin tone is a significant potential confounder in rPPG studies.[6][7][8] The principle of rPPG
relies on measuring light reflected from subcutaneous blood vessels.[6] Melanin, the pigment
responsible for darker skin tones, absorbs more light across the visible spectrum.[6][9] This
increased absorption reduces the amount of light that reaches the blood vessels and returns to
the camera, resulting in a weaker signal-to-noise ratio (SNR) for individuals with darker skin.[6]
[10] This can lead to a significant drop in measurement accuracy, particularly for the darkest
skin types (e.g., Fitzpatrick Scale VI).[6]

Q2: Are there specific rPPG algorithms that are less sensitive to variations in skin tone?

A: Yes, the choice of algorithm matters. Chrominance-based methods (e.g., CHROM) and
Plane-Orthogonal-to-Skin (POS) have shown varying performance across skin tones.[11] Some
studies suggest that certain algorithms may be inherently biased toward lighter skin tones.[10]
It is crucial to select and validate algorithms on diverse datasets that are representative of the
population you intend to study.[6][10] One study found no significant performance decrease for
any skin tone group when using a POS algorithm followed by convolutional filters for denoising.
[12]

Q3: How should I account for skin tone in my study protocol?
A:

o Standardized Measurement: Use a standardized scale, such as the Fitzpatrick scale, to
classify and record the skin tone of all participants.[6][12] The Fitzpatrick scale ranges from 1
to 6, corresponding to the lightest and darkest skin types, respectively.[12]

» Representative Sampling: Ensure your study population includes a diverse range of skin
tones to assess the generalizability of your findings.[6]
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« Stratified Analysis: In your data analysis, stratify the results by skin tone group to identify any
performance biases. This involves analyzing the accuracy metrics (e.g., Mean Absolute
Error, SNR) for each group separately.

Q4: Does gender influence rPPG signal quality?

A: Some meta-analyses have observed a slight decrease in rPPG performance for females
compared to males, although the effect is generally less pronounced than that of skin tone.[6]
The underlying reasons are still being investigated but may relate to physiological or
anatomical differences. It is good practice to record gender as a demographic variable and
check for any performance differences in your analysis.

Category 3: Lighting Conditions
Q1: Why are lighting conditions a critical confounding variable?

A: The rPPG signal is inherently weak and highly susceptible to changes in ambient
illumination. Insufficient or fluctuating light can severely degrade signal quality.[13]

e Low Light: Low illumination amplifies noise, reduces the signal-to-noise ratio, and can cause
blurring of skin features, making it challenging to extract a reliable rPPG signal.[13]

« Dynamic Lighting: Rapid changes in light intensity or color (e.g., from computer screens,
passing shadows) can introduce powerful artifacts that can be mistaken for physiological
signals.[13]

Q2: What is the recommended experimental protocol for controlling lighting?
A:

e Environment: Conduct experiments in a room with no windows or with blackout curtains to
eliminate unpredictable changes from sunlight.

o Controlled Source: Use a stable, controlled artificial light source. LED panels with adjustable
brightness and color temperature are a good option.[14]

o Consistent Positioning: Position the light source(s) consistently for all participants to ensure
uniform facial illumination. Placing the light source directly behind the camera can
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sometimes lead to signal quality loss due to specular reflection.[14][15]

o Measure and Report: Use a lux meter to measure and record the illuminance level at the
participant's face.[14] Report these conditions in your methodology to ensure reproducibility.
Studies have shown that manual adjustment of camera gain and exposure time can enable
accurate measurements in illuminance levels as low as 25 lux.[16]

» Avoid Mixed Lighting: Do not mix different types of light sources (e.g., fluorescent and
incandescent) as they have different spectral properties that can affect the rPPG signal.

Troubleshooting Guides & Data
Troubleshooting Common Problems
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Observed Issue

Potential Cause
(Confounder)

Troubleshooting Steps

High signal noise / Low SNR

Motion Artifacts, Low/Unstable
Lighting, Dark Skin Tone

1. Review video for subject
movement. 2. Check lux level;
increase stable, diffuse
illumination. 3. Apply post-
processing noise reduction
algorithms (e.g., adaptive
filtering, ICA).[3][5] 4. Evaluate
if the issue is specific to
participants with darker skin
tones, which may require

algorithm adjustment.[6]

Inaccurate Heart Rate (High
MAE)

Strong Motion Artifacts,
Dynamic Lighting Changes

1. Isolate and analyze video
segments with minimal motion.
2. Implement advanced motion
artifact reduction techniques.
[1][5] 3. Check for and remove
any sources of flickering or
changing light in the

environment.

Signal Lost During Recording

Subject moved out of frame,
Face tracking failure due to

poor lighting

1. Ensure the Region of
Interest (ROI) tracker is robust.
2. Improve facial illumination to
enhance feature detection. 3.
Re-instruct the participant to
remain centered in the

camera's view.

Quantitative Impact of Confounding Variables

Table 1: Impact of Skin Tone on rPPG Heart Rate Estimation Accuracy (Mean Absolute Error)
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MAE (beats per

rPPG Method Skin Tone Group minute) Reference
Facial Aggregation Light 3.94 [10]
Medium 4.14 [10]

Dark 6.20 [10]

SNR Weighting Light 3.86 [10]
Medium 4.45 [10]

Dark 7.24 [10]

Proposed Method ]

(diverse r-ppg) Light 3.74 [10]
Medium 3.83 [10]

Dark 5.65 [10]

Table 2: Impact of Skin Tone on Blood Volume Pulse Signal-to-Noise Ratio (BVP SNR)

Skin Type
rPPG Method ] ) SNR (dB) Reference
(Fitzpatrick)
Unsupervised
|-V ~-51t0-8 [6]
(CHROM)
VI ~-13 [6]
Supervised
-V ~-2t0-5 [6]
(DeepPhys)
VI ~-10 [6]
Visualizations: Workflows and Logic
Experimental Workflow for rPPG Studies
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The following diagram outlines a standard workflow for an rPPG experiment, highlighting the
critical stages where control over confounding variables must be implemented.

Caption: Workflow for rPPG experiments emphasizing confounder control points.

Logical Framework for Controlling Confounders

This diagram illustrates the relationship between confounding variables and the three main
stages of intervention available to researchers.

Intervention Stages

) ( ) (

Subject Instruction Controlled Env. Stabilization \ Diverse Sampling Aggg ;:{%f;gj;?i

Constant Source tratified Analysis
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Click to download full resolution via product page

Caption: Logical framework for mitigating common rPPG confounding variables.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15617438/docs?utm_src=pdf-body-img#controlling-for-confounding-variables-in-rs-ppg-studies
https://www.benchchem.com/product/b15617438?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

References

1. Reduction of Motion Artifacts From Remote Photoplethysmography Using Adaptive Noise
Cancellation and Modified HSI Model | IEEE Journals & Magazine | IEEE Xplore
[ieeexplore.ieee.org]

2. researchgate.net [researchgate.net]
3. IEEE Xplore Full-Text PDF: [ieeexplore.ieee.org]

4. Remote photoplethysmography (rPPG) in the wild: Remote heart rate imaging via online
webcams - PMC [pmc.ncbi.nim.nih.gov]

5. Two-Stage Motion Artifact Reduction Algorithm for rPPG Signals Obtained from Facial
Video Recordings - PMC [pmc.ncbi.nim.nih.gov]

6. openaccess.thecvf.com [openaccess.thecvi.com]

7. Sources of Inaccuracy in Photoplethysmography for Continuous Cardiovascular
Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Photoplethysmography in Diverse Skin Tones: Evaluating Bias in Smartwatch Health
Monitoring - PMC [pmc.ncbi.nim.nih.gov]

10. krishk97.github.io [krishk97.github.io]
11. researchgate.net [researchgate.net]

12. The Evaluation of Remote Monitoring Technology Across Participants With Different Skin
Tones - PMC [pmc.ncbi.nim.nih.gov]

13. Exploring Remote Physiological Signal Measurement under Dynamic Lighting Conditions
at Night: Dataset, Experiment, and Analysis [arxiv.org]

14. eprints.bournemouth.ac.uk [eprints.bournemouth.ac.uk]
15. sensors.myu-group.co.jp [sensors.myu-group.co.jp]

16. Optimizing Camera Exposure Control Settings for Remote Vital Sign Measurements in
Low-Light Environments | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

To cite this document: BenchChem. [controlling for confounding variables in (RS)-PPG
studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617438/docs#controlling-for-confounding-
variables-in-rs-ppg-studies]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://ieeexplore.ieee.org/document/9517303/
https://ieeexplore.ieee.org/document/9517303/
https://ieeexplore.ieee.org/document/9517303/
https://www.researchgate.net/publication/354017154_Reduction_of_Motion_Artifacts_From_Remote_Photoplethysmography_Using_Adaptive_Noise_Cancellation_and_Modified_HSI_Model
https://ieeexplore.ieee.org/stamp/stamp.jsp?arnumber=9517303
https://pmc.ncbi.nlm.nih.gov/articles/PMC11362249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11362249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10088718/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10088718/
https://openaccess.thecvf.com/content_CVPRW_2020/papers/w19/Nowara_A_Meta-Analysis_of_the_Impact_of_Skin_Tone_and_Gender_CVPRW_2020_paper.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8073123/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8073123/
https://www.researchgate.net/publication/350929600_Sources_of_Inaccuracy_in_Photoplethysmography_for_Continuous_Cardiovascular_Monitoring
https://pmc.ncbi.nlm.nih.gov/articles/PMC12592569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12592569/
https://krishk97.github.io/files/Diverse-RPPG.pdf
https://www.researchgate.net/publication/394357462_Investigating_the_Effectiveness_of_Filter_in_rPPG_Methods_Across_Various_Skin_Tones
https://pmc.ncbi.nlm.nih.gov/articles/PMC10568358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10568358/
https://arxiv.org/html/2507.04306v1
https://arxiv.org/html/2507.04306v1
https://eprints.bournemouth.ac.uk/37452/7/APES-D-22-00237_R1.pdf
https://sensors.myu-group.co.jp/sm_pdf/SM3053.pdf
https://ieeexplore.ieee.org/document/10208824/
https://ieeexplore.ieee.org/document/10208824/
https://www.benchchem.com/product/b15617438/docs#controlling-for-confounding-variables-in-rs-ppg-studies
https://www.benchchem.com/product/b15617438/docs#controlling-for-confounding-variables-in-rs-ppg-studies
https://www.benchchem.com/product/b15617438/docs#controlling-for-confounding-variables-in-rs-ppg-studies
https://www.benchchem.com/product/b15617438/docs#controlling-for-confounding-variables-in-rs-ppg-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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